Cas no 1221723-47-2 (2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride)

• Product Name: 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride
• CAS No: 1221723-47-2
• MF: C₁₃H₁₈Cl₂N₂OS
• MW: 321.265820026398
• CID: 5558152
• Update Time: 2026-03-11

2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(thiomorpholin-4-ylmethyl)phenyl]acetamide Hydrochloride
• 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride

• Inchi： 1S/C13H17ClN2OS.ClH/c14-9-13(17)15-12-3-1-2-11(8-12)10-16-4-6-18-7-5-16;/h1-3,8H,4-7,9-10H2,(H,15,17);1H
• InChI Key： FOPQLDLKFSMJDK-UHFFFAOYSA-N
• SMILES： C(N1CCSCC1)C1C=CC=C(NC(=O)CCl)C=1.Cl

Experimental Properties

• Melting Point: 239-241 °C

2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride

Introduction to 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride (CAS No: 1221723-47-2)

The compound 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride, identified by its CAS number 1221723-47-2, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro group and a thiomorpholine moiety makes it an intriguing candidate for further investigation, particularly in the context of medicinal chemistry and bioorganic synthesis.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures, such as thiomorpholine, due to their diverse biological activities. Thiomorpholine derivatives are known for their ability to modulate various biological pathways, making them valuable scaffolds for the design of therapeutic agents. The incorporation of a chloro group in the molecule enhances its reactivity, allowing for further functionalization and the exploration of new pharmacological profiles.

The hydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and stability, which are critical factors for pharmaceutical applications. Solubility is a key determinant of drug bioavailability, and enhancing it can lead to more effective drug formulations. The hydrochloride form also contributes to the compound's overall pharmacokinetic properties, making it a promising candidate for further preclinical and clinical studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools have been instrumental in identifying potential binding interactions between 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride and biological targets. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

Moreover, the structural features of this compound make it an attractive candidate for further derivatization. By modifying specific functional groups, researchers can explore new analogs with enhanced potency and selectivity. This approach is particularly relevant in the context of drug discovery, where the identification of lead compounds is a critical step in the development of new therapies.

The synthesis of 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

In addition to its potential therapeutic applications, this compound has shown promise in various biochemical assays. For example, preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes associated with metabolic disorders. Such findings highlight the importance of exploring structurally diverse compounds in the search for new therapeutic interventions.

The hydrochloride salt form also offers advantages in terms of storage and handling. Its stability under ambient conditions makes it a practical choice for laboratory research and industrial-scale production. Furthermore, its compatibility with various solvents enhances its utility in different chemical reactions and formulations.

As research continues to uncover new biological targets and mechanisms, compounds like 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride are likely to play a significant role in drug discovery efforts. The combination of computational modeling, synthetic chemistry, and biochemical assays provides a comprehensive approach to evaluating their potential therapeutic applications. This multifaceted strategy ensures that promising candidates are thoroughly investigated before moving into clinical trials.

In conclusion, 2-chloro-N-[3-(thiomorpholinomethyl)phenyl]acetamide;hydrochloride (CAS No: 1221723-47-2) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further research. As advancements continue to be made in drug discovery technologies, this compound is poised to contribute to the development of novel therapeutic agents that address unmet medical needs.